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Compound of Interest

Compound Name: 4-Methoxy-2,3,5-trimethylpyridine

Cat. No.: B021643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the patent landscape for the synthesis and

primary applications of 4-Methoxy-2,3,5-trimethylpyridine. The information presented is

curated from a review of multiple patents, offering insights into prevalent synthetic strategies

and the compound's principal role in the pharmaceutical industry.

Executive Summary
4-Methoxy-2,3,5-trimethylpyridine is a key chemical intermediate, with its patent landscape

overwhelmingly dominated by its application in the synthesis of proton pump inhibitors (PPIs), a

class of drugs that reduce stomach acid production. The synthesis of this pyridine derivative

has been approached through various patented routes, primarily starting from either 2,3,5-

trimethylpyridine (also known as 2,3,5-collidine) or 3,5-dimethylpyridine (3,5-lutidine). The

choice of starting material and subsequent synthetic strategy dictates the overall efficiency,

yield, and complexity of the process. While the primary use is well-established, the exploration

of this molecule in other therapeutic areas, such as TRPC6 inhibitors, is an emerging field.

Comparison of Patented Synthetic Routes
The synthesis of 4-Methoxy-2,3,5-trimethylpyridine and its immediate derivatives, particularly

the N-oxide, is a critical step in the production of several blockbuster drugs. The following

tables summarize and compare the key aspects of the most prominent synthetic methodologies

disclosed in the patent literature.
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Table 1: Synthesis Starting from 2,3,5-Trimethylpyridine
Patent
Reference

Starting
Material

Key
Intermediates

Key Reactions Reported Yield

EP0103553A1[1]
2,3,5-

Trimethylpyridine

2,3,5-

Trimethylpyridine

-N-oxide, 2,3,5-

Trimethyl-4-

nitropyridine-N-

oxide

N-oxidation,

Nitration,

Methoxylation

89% purity for

2,3,5-trimethyl-4-

methoxypyridine-

N-oxide[1]

US4544750A[2] 2,3,5-Collidine

2-Chloromethyl-

3,5-dimethyl-4-

methoxy pyridine

hydrochloride

Oxidation,

Nitration,

Methoxylation,

Chlorination

Not explicitly

stated for the

intermediate

EP0484265A1[3]
2,3,5-

Trimethylpyridine

Ionic species, 2-

chloromethyl-3,5-

dimethyl-4-

methoxypyridine

N-oxide

Oxidation with

catalyst,

Nitration,

Methoxylation,

Allylic

chlorination

Overall yield for

Omeprazole

>90%[3]

Table 2: Synthesis Starting from 3,5-Dimethylpyridine
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Patent
Reference

Starting
Material

Key
Intermediates

Key Reactions Reported Yield

EP0369208B1[4]
3,5-

Dimethylpyridine

3,5-

Dimethylpyridine-

N-oxide, 3,5-

Dimethyl-4-

methoxypyridine-

2-carbonitrile,

3,5-Dimethyl-4-

methoxy-2-

aminomethylpyri

dine

Oxidation,

Nitration,

Cyanation,

Methoxylation,

Catalytic

Hydrogenation

40-50% overall

yield from the

carbonitrile[4]

US5066810A[5]
3,5-

Dimethylpyridine

3,5-Dimethyl-4-

methoxy-2-

cyanopyridine,

3,5-Dimethyl-4-

methoxy-2-

aminomethylpyri

dine

Oxidation,

Nitration,

Cyanation,

Methoxylation,

Catalytic

Hydrogenation

40-50% overall

yield from the

cyanopyridine[6]

US6245913B1[2] 3,5-Lutidine

3,5-Lutidine-N-

Oxide, Nitro

compound,

Dimethyl sulfate

adduct

Oxidation,

Nitration,

Methoxylation,

Formation of

dimethyl sulfate

adduct

81.4% for one

step[2]

Patented Applications of 4-Methoxy-2,3,5-
trimethylpyridine
The primary and most extensively patented application of 4-Methoxy-2,3,5-trimethylpyridine
is as a crucial building block in the synthesis of proton pump inhibitors (PPIs). These drugs,

including Omeprazole, Lansoprazole, and Pantoprazole, are widely used for the treatment of

acid-related disorders of the stomach.[1][2][4]
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A patent has been identified that describes pyridine carbonyl derivatives for therapeutic use as

TRPC6 inhibitors, suggesting a potential, though less direct, application area for derivatives of

4-Methoxy-2,3,5-trimethylpyridine in other therapeutic fields.[7]

Experimental Protocols from Patent Literature
Synthesis of 2,3,5-trimethyl-4-methoxypyridine-N-oxide
(from EP0103553A1)[1]
1. N-oxidation of 2,3,5-trimethylpyridine:

2,3,5-trimethylpyridine (10.9 kg, 89.2 moles) is dissolved in acetic acid (30 liters).

The solution is heated to 90°C.

Hydrogen peroxide is added, and the reaction is monitored for completion.

The product, 2,3,5-trimethyl-pyridine-N-oxide, is obtained after workup with a purity of 94%.

[1]

2. Nitration and Methoxylation:

2,3,5-trimethyl-pyridine-N-oxide (1457 g, 10 moles) is dissolved in concentrated H₂SO₄

(1200 ml).[1]

A nitrating mixture (conc. H₂SO₄ and 65% HNO₃) is added at 90°C.[1]

The reaction mixture is stirred and then cooled.

The pH is adjusted with 10M NaOH.

The aqueous phase is extracted with CH₂Cl₂.

After solvent removal, methanol and a solution of NaOH in methanol are added.

The pH is adjusted to 8 with concentrated H₂SO₄.
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After workup and purification, 1287 g of 2,3,5-trimethyl-4-methoxy-pyridine-N-oxide is

obtained with 89% purity.[1]

Synthesis of 3,5-dimethyl-4-methoxy-2-
chloromethylpyridine hydrochloride (from US5066810A)
[5]
1. Preparation of 3,5-dimethyl-4-methoxy-2-cyanopyridine:

This intermediate is prepared from 3,5-dimethylpyridine through a series of reactions

including oxidation to the N-oxide, nitration, reaction with dimethyl sulfate, treatment with

KCN, and subsequent methoxylation.[6]

2. Catalytic Hydrogenation:

3,5-dimethyl-4-methoxy-2-cyanopyridine is hydrogenated in the presence of a catalyst such

as Raney nickel or Pd on charcoal in a suitable solvent like methanol.[8] This step yields 3,5-

dimethyl-4-methoxy-2-aminomethylpyridine.

3. Diazotization and Chlorination:

The resulting aminomethylpyridine is reacted with sodium nitrite in an aqueous acidic

solution to yield 3,5-dimethyl-4-methoxy-2-hydroxymethylpyridine.[5]

This alcohol is then reacted with a chlorinating agent like thionyl chloride to give the final

product, 3,5-dimethyl-4-methoxy-2-chloromethylpyridine.[5] The overall yield from the

cyanopyridine is reported to be in the range of 40-50%.[6]

Visualization of Synthetic Workflows
The following diagrams illustrate the key patented synthetic pathways for derivatives of 4-
Methoxy-2,3,5-trimethylpyridine.

2,3,5-Trimethylpyridine 2,3,5-Trimethylpyridine-N-oxide

 N-oxidation
(H₂O₂/AcOH)

2,3,5-Trimethyl-4-nitropyridine-N-oxide

 Nitration
(H₂SO₄/HNO₃)

4-Methoxy-2,3,5-trimethylpyridine-N-oxide

 Methoxylation
(NaOMe/MeOH)
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Click to download full resolution via product page

Caption: Synthesis of 4-Methoxy-2,3,5-trimethylpyridine-N-oxide from 2,3,5-

Trimethylpyridine.
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Caption: Synthesis of 2-Chloromethyl-3,5-dimethyl-4-methoxypyridine from 3,5-

Dimethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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